Cas no 132871-09-1 (1-Benzyl-3-methylpiperazine-2,5-dione)

1-Benzyl-3-methylpiperazine-2,5-dione structure
132871-09-1 structure
Product Name:1-Benzyl-3-methylpiperazine-2,5-dione
CAS No:132871-09-1
MF:C12H14N2O2
MW:218.251762866974
MDL:MFCD03411914
CID:890256
Update Time:2026-04-29

1-Benzyl-3-methylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-3-methylpiperazine-2,5-dione
    • 1-BENZYL-3(R)-METHYL-PIPERAZINE-2,5-DIONE
    • 1-BENZYL-3-METHYL-PIPERAZINE-2,5-DIONE
    • (R)-1-benzyl-3-methylpiperazine-2,5-dione
    • AB13941
    • AK-57950
    • SureCN8576433
    • 1-BENZYL-3-METHYL-PIPERAZINE-3,5-DIONE
    • MDL： MFCD03411914
    • Inchi： InChI=1S/C12H14N2O2/c1-9-12(16)14(8-11(15)13-9)7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,15)/t9-/m1/s1
    • InChI Key： HNTYWRJULQTORS-SECBINFHSA-N
    • SMILES： C[C@@H]1C(N(CC(N1)=O)CC2=CC=CC=C2)=O

Computed Properties

  • Exact Mass: 218.10600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 49.41000
  • LogP: 0.80020

1-Benzyl-3-methylpiperazine-2,5-dione Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Benzyl-3-methylpiperazine-2,5-dione Pricemore >>

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abcr
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